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Compound of Interest

Compound Name: 2-Methoxy-4,5-dimethylaniline

CAS No.: 18087-12-2

Cat. No.: B098992 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
This technical guide provides a comprehensive overview of 2-Methoxy-4,5-dimethylaniline, a

substituted aniline of interest in organic synthesis and medicinal chemistry. As a Senior

Application Scientist, this document is structured to deliver not just data, but also to provide

context and insight into the practical application and scientific rationale behind the information

presented. It is important to note that 2-Methoxy-4,5-dimethylaniline is a less common

chemical entity, and as such, some of the data herein, particularly regarding its specific

synthesis and physicochemical properties, is based on established principles of organic

chemistry and data from closely related structural analogs. This guide aims to be a valuable

resource for researchers considering the use of this molecule in their synthetic and drug

discovery endeavors.

Chemical Identity and Synonyms
The unambiguous identification of a chemical substance is foundational to all scientific work. 2-
Methoxy-4,5-dimethylaniline is systematically named and can be identified through its unique

structural representation.

PubChem CID: 19357140[1]
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While a specific CAS (Chemical Abstracts Service) number for 2-Methoxy-4,5-dimethylaniline
is not readily found in major commercial or regulatory databases, indicating its status as a

niche research chemical, it can be unequivocally identified by its IUPAC name and other

systematic identifiers.

Table 1: Chemical Identifiers and Synonyms

Identifier Type Value

IUPAC Name 2-Methoxy-4,5-dimethylaniline

Systematic Name 4,5-Dimethyl-2-methoxyaniline

Other Synonyms 2-Amino-4,5-dimethylanisole

Molecular Formula C₉H₁₃NO

Molecular Weight 151.21 g/mol

InChI
InChI=1S/C9H13NO/c1-6-4-8(11-3)7(10)5-6/h4-

5H,10H2,1-3H3

InChIKey Not available

SMILES CC1=CC(=C(C=C1)N)OC

Physicochemical Properties
The physical and chemical properties of a molecule dictate its behavior in both reactive and

biological systems. The data presented below is a combination of predicted values and

experimental data from structurally similar compounds, such as 2-Methoxy-5-methylaniline

(CAS 120-71-8) and 4,5-Dimethoxy-2-methylaniline (CAS 41864-45-3).

Table 2: Physicochemical Properties
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Property Value/Information Source/Basis

Appearance

Expected to be a solid at room

temperature, potentially

crystalline, and may range

from off-white to brown,

darkening upon exposure to air

and light.

Analogy with related anilines[2]

Melting Point

Estimated to be in the range of

50-70 °C. For comparison, 2-

Methoxy-5-methylaniline has a

melting point of 50-52 °C.[3]

Estimation based on isomers

Boiling Point

Predicted to be around 240-

260 °C at atmospheric

pressure. 2-Methoxy-5-

methylaniline has a boiling

point of 235 °C.[3]

Estimation based on isomers

Solubility

Expected to have low solubility

in water and good solubility in

organic solvents such as

ethanol, ether, and acetone.

General properties of anilines

pKa

The anilinic nitrogen is

expected to have a pKa of

approximately 4-5, typical for

substituted anilines.

Chemical principles

Synthesis of 2-Methoxy-4,5-dimethylaniline: A
Proposed Protocol
While a specific, validated synthesis for 2-Methoxy-4,5-dimethylaniline is not prominently

available in the literature, a reliable synthetic route can be proposed based on established

methodologies for analogous compounds. The most logical approach involves the nitration of a

suitable precursor followed by reduction. A plausible multi-step synthesis starting from

commercially available 1,2-dimethylbenzene (o-xylene) is outlined below.
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Proposed Synthetic Pathway
The proposed synthesis involves three key steps:

Nitration of 1,2-dimethyl-4-methoxybenzene.

Reduction of the resulting nitro compound to the target aniline.

The starting material, 1,2-dimethyl-4-methoxybenzene, can be prepared from 3,4-

dimethylphenol.

Step 1: Methylation Step 2: Nitration Step 3: Reduction

3,4-Dimethylphenol Dimethyl sulfate,
NaOH

1,2-Dimethyl-4-
methoxybenzene HNO₃, H₂SO₄

1,2-Dimethyl-4-methoxy-
5-nitrobenzene

SnCl₂, HCl or
H₂, Pd/C

2-Methoxy-4,5-
dimethylaniline

Proposed synthetic pathway for 2-Methoxy-4,5-dimethylaniline.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b098992#2-methoxy-4-5-dimethylaniline-cas-number-
and-synonyms-list]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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